Cas no 24477-57-4 (ethyl 2-(4-aminophenyl)sulfanylacetate)

• Product Name: ethyl 2-(4-aminophenyl)sulfanylacetate
• CAS No: 24477-57-4
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• MDL: MFCD09560782
• CID: 3918998
• PubChem ID: 13954168
• Update Time: 2025-06-12

ethyl 2-(4-aminophenyl)sulfanylacetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(4-aminophenyl)thio]-, ethyl ester
• Acetic acid, 2-[(4-aminophenyl)thio]-, ethyl ester
• ethyl 2-(4-aminophenyl)sulfanylacetate

• MDL： MFCD09560782
• Inchi： 1S/C10H13NO2S/c1-2-13-10(12)7-14-9-5-3-8(11)4-6-9/h3-6H,2,7,11H2,1H3
• InChI Key： OGBKHKAOJCLGKJ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CSC1=CC=C(N)C=C1

Additional information on ethyl 2-(4-aminophenyl)sulfanylacetate

Introduction to Ethyl 2-(4-aminophenyl)sulfanylacetate (CAS No. 24477-57-4)

Ethyl 2-(4-aminophenyl)sulfanylacetate, a compound with the chemical formula C₉H₁₁NO₂S, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound is characterized by its ethyl 2-(4-aminophenyl)sulfanylacetate moiety, which makes it a valuable intermediate in the synthesis of various pharmacologically active agents. The presence of both an amine and a sulfanyl group in its structure enhances its reactivity, making it a versatile building block for drug development.

The CAS no. 24477-57-4 of this compound provides a unique identifier that ensures consistency and accuracy in its use across different scientific and industrial applications. This number is recognized globally and is essential for cataloging, referencing, and regulatory compliance. The compound's molecular structure, featuring a sulfanyl group attached to a phenyl ring with an amino substituent, positions it as a candidate for further functionalization and derivatization.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. Ethyl 2-(4-aminophenyl)sulfanylacetate has emerged as a compound of interest due to its potential in modulating various biological processes. Its sulfanyl group can interact with biological targets such as enzymes and receptors, while the amino group provides opportunities for further chemical modifications.

One of the most compelling aspects of Ethyl 2-(4-aminophenyl)sulfanylacetate is its role in the synthesis of small-molecule drugs. Researchers have leveraged its structural features to develop compounds with enhanced pharmacological properties. For instance, derivatives of this molecule have been explored for their potential in treating neurological disorders, where the ability to cross the blood-brain barrier is crucial. The amine and sulfanyl groups can be strategically modified to improve solubility, bioavailability, and target specificity.

The pharmaceutical industry has been particularly interested in compounds that exhibit both central nervous system (CNS) penetration and anti-inflammatory properties. Ethyl 2-(4-aminophenyl)sulfanylacetate has shown promise in this regard, with preliminary studies suggesting its efficacy in reducing inflammation and modulating pain pathways. These findings have spurred further investigation into its derivatives, aiming to optimize their therapeutic potential.

Advances in computational chemistry have also played a significant role in understanding the behavior of Ethyl 2-(4-aminophenyl)sulfanylacetate. Molecular modeling techniques have allowed researchers to predict how this compound interacts with biological targets at the atomic level. This information is invaluable for designing drugs that are more effective and have fewer side effects. Additionally, computational methods have been used to screen large libraries of derivatives rapidly, identifying promising candidates for further experimental validation.

The synthesis of Ethyl 2-(4-aminophenyl)sulfanylacetate involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of key intermediates such as 4-aminobenzenesulfonyl chloride, which is then coupled with ethanol under basic conditions to form the desired ester. This synthetic route underscores the importance of well-established protocols in ensuring high yields and purity.

In conclusion, Ethyl 2-(4-aminophenyl)sulfanylacetate (CAS No. 24477-57-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this molecule, it is likely that Ethyl 2-(4-aminophenyl)sulfanylacetate will play an increasingly important role in the discovery and development of next-generation drugs.